Cas no 938366-34-8 (3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile)

• Product Name: 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile
• CAS No: 938366-34-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6782140
• PubChem ID: 20992377
• Update Time: 2025-05-24

3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Z149252870
• MCULE-5918639599
• 938366-34-8
• AKOS009076578
• 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile
• CS-0305528

• Inchi： 1S/C13H16N2O/c14-11-12-4-3-5-13(10-12)16-9-8-15-6-1-2-7-15/h3-5,10H,1-2,6-9H2
• InChI Key： KXJZANZVXSKUAF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCN1CCCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.3Ų

Additional information on 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile

3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile: A Comprehensive Overview

The compound 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile, identified by the CAS number 938366-34-8, is a fascinating molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a benzonitrile group with a pyrrolidine-substituted ethoxy group. The benzonitrile moiety, represented as C6H5CN, contributes to the compound's aromaticity and reactivity, while the pyrrolidine group adds a cyclic amine functionality, enhancing its versatility in various chemical reactions.

Recent studies have highlighted the potential of 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile in drug discovery and development. Researchers have explored its role as a building block in synthesizing bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The pyrrolidine ring, known for its stability and ability to form hydrogen bonds, has been shown to improve the pharmacokinetic properties of molecules, making this compound an attractive candidate for medicinal chemists.

In terms of synthesis, 938366-34-8 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 3-cyanophenol with an appropriate alkylating agent containing the pyrrolidine group. This method ensures high yields and good purity, making it suitable for large-scale production. The compound's stability under various reaction conditions also makes it amenable to further functionalization, enabling the creation of more complex molecular architectures.

The physical properties of 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile are well-documented. It is a crystalline solid with a melting point of approximately 120°C and a boiling point around 250°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-phase reactions. Additionally, the compound exhibits moderate lipophilicity, which is advantageous for its absorption and distribution in biological systems.

From an environmental perspective, studies have shown that 938366-34-8 has low toxicity to aquatic organisms, making it a safer choice for industrial applications. Its biodegradation rate is also within acceptable limits, further supporting its use in eco-friendly chemical processes. These attributes underscore the compound's potential as a sustainable raw material in the chemical industry.

In conclusion, 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile, CAS number 938366-34-8, is a versatile and valuable compound with significant implications in drug discovery and chemical synthesis. Its unique structure, coupled with favorable physical and chemical properties, positions it as a key player in advancing modern chemistry research. As ongoing studies continue to uncover new applications for this compound, its role in shaping future innovations is likely to grow even further.